Cas no 119804-96-5 (Cytidine,2'-deoxy-2'-methylene-)

• Product Name: Cytidine,2'-deoxy-2'-methylene-
• CAS No: 119804-96-5
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 145328
• PubChem ID: 3005913
• Update Time: 2025-04-19

Cytidine,2'-deoxy-2'-methylene- Chemical and Physical Properties

Names and Identifiers

• Cytidine,2'-deoxy-2'-methylene-
• 2'-methyl-2'-deoxyidenecytidine
• 2'-Deoxy-2'-methylenecytidine
• 2'-Deoxy-2'-methylidenecytidine
• 4-amino-1-[(3xi)-2-deoxy-2-methylidene-beta-D-glycero-pentofuranosyl]pyrimidin-2(1H)-one
• 2'-Deoxy-2'-methylene cytidine
• 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)-3-methylene-tetrahydrofuran-2-yl]pyrimidin-2-one
• Cytidine, 2'-deoxy-2'-methylene-
• Q27278056
• PULHLIOPJXPGJN-BWVDBABLSA-N
• UNII-FLT15E4X9N
• 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)-3-methylideneoxolan-2-yl]pyrimidin-2-one
• FLT15E4X9N
• 119804-96-5
• SCHEMBL18265
• CHEMBL4745492

• Inchi： 1S/C10H13N3O4/c1-5-8(15)6(4-14)17-9(5)13-3-2-7(11)12-10(13)16/h2-3,6,8-9,14-15H,1,4H2,(H2,11,12,16)/t6-,8+,9-/m1/s1
• InChI Key： PULHLIOPJXPGJN-BWVDBABLSA-N
• SMILES： O1[C@H](C(=C)[C@@H]([C@H]1CO)O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 239.09069
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones